Cas no 689252-10-6 (5-methyl-1-[(4-nitrophenyl)methyl]-1H-Imidazole)

• Product Name: 5-methyl-1-[(4-nitrophenyl)methyl]-1H-Imidazole
• CAS No: 689252-10-6
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 1116094
• Update Time: 2024-03-06

5-methyl-1-[(4-nitrophenyl)methyl]-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-[(4-nitrophenyl)methyl]-1H-Imidazole
• 1H-Imidazole, 5-methyl-1-[(4-nitrophenyl)methyl]-

• Inchi： 1S/C11H11N3O2/c1-9-6-12-8-13(9)7-10-2-4-11(5-3-10)14(15)16/h2-6,8H,7H2,1H3
• InChI Key： ZRLPMTJOLYIVHH-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C([N+]([O-])=O)C=C2)C(C)=CN=1

Computed Properties

• Exact Mass: 217.08523

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 428.6±25.0 °C(Predicted)
• PSA: 60.96
• pka: 6.92±0.13(Predicted)